Cas no 831201-02-6 (Aziridine, 2-methyl-1-(phenylmethyl)-2-(2-propenyl)-)

• Product Name: Aziridine, 2-methyl-1-(phenylmethyl)-2-(2-propenyl)-
• CAS No: 831201-02-6
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 677837
• PubChem ID: 12183735
• Update Time: 2025-04-19

Aziridine, 2-methyl-1-(phenylmethyl)-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Aziridine, 2-methyl-1-(phenylmethyl)-2-(2-propenyl)-
• 1-benzyl-2-methyl-2-prop-2-enylaziridine
• 831201-02-6
• DTXSID40479519

• Inchi： 1S/C13H17N/c1-3-9-13(2)11-14(13)10-12-7-5-4-6-8-12/h3-8H,1,9-11H2,2H3
• InChI Key： SLKPTGLKEKKADA-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC1(C)CC=C

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3Ų